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Compound of Interest

Compound Name: Yttrium nitrate hexahydrate

Cat. No.: B080751

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, experimental
applications, and safety information for yttrium nitrate hexahydrate (Y(NOs)3-6H20), a
versatile precursor in advanced materials synthesis.

Physicochemical Properties

Yttrium nitrate hexahydrate is a white, crystalline solid that is highly soluble in water.[1][2][3]

It serves as a key starting material in the synthesis of various yttrium-based compounds due to
its high reactivity and purity.[2]

Table 1: General and Physicochemical Properties of Yttrium Nitrate Hexahydrate
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Property Value Reference(s)
CAS Number 13494-98-9 [4]

Molecular Formula Y(NO3)3-6H20 [4]

Molecular Weight 383.01 g/mol [4]
Appearance White crystalline solid/powder [1][5]

Density 2.682 g/mL at 25 °C [1][5]

Melting Point 51.8°C [4]

Boiling Point Decomposes [6]

Solubility in Water 2304 g/L [4]

pH 3.5 (50 g/L solution at 20 °C) [4]

Applications in Research and Development

Yttrium nitrate hexahydrate is a crucial precursor in the synthesis of a wide array of
advanced materials, including nanoparticles, thin films, catalysts, and high-performance
ceramics.

Synthesis of Yttrium Oxide (Y203) Nanoparticles

Yttrium oxide nanoparticles are valued for their thermal stability, optical transparency, and
electrical insulation properties, finding use in ceramics, optoelectronics, and biomedical
applications.[2]

Production of Yttria-Stabilized Zirconia (YSZ)

YSZ is a ceramic material with exceptional strength, toughness, and ionic conductivity, making
it suitable for applications such as thermal barrier coatings and solid oxide fuel cells.[2]

Catalysis

Yttrium-based materials, often synthesized from yttrium nitrate hexahydrate, are effective
catalysts in various organic reactions and for processes like ammonia decomposition.[7][8]
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Phosphor Production

It is a key component in the manufacturing of phosphors for LED lighting and display
technologies, contributing to their brightness and color quality.[5][8]

Experimental Protocols
Synthesis of Yttrium Oxide Nanoparticles via Co-
Precipitation

This method involves the precipitation of a yttrium precursor from a solution, followed by
calcination to form the oxide.

Materials:

Yttrium nitrate hexahydrate (Y(NO3)3-6H20)

Ammonium hydroxide (NH4OH) or another suitable precipitating agent (e.g., ammonium
oxalate)

Deionized water

Ethanol (for washing)

Procedure:

Precursor Solution Preparation: Dissolve a calculated amount of yttrium nitrate
hexahydrate in deionized water to achieve the desired concentration.

» Precipitating Agent Solution Preparation: Prepare a solution of the precipitating agent in
deionized water.

» Precipitation: While vigorously stirring the yttrium nitrate solution, slowly add the precipitating
agent solution. A white precipitate will form.

e Aging: Continue stirring the mixture for a set period (e.g., 1-4 hours) to allow the precipitate
to age.
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» Washing: Separate the precipitate by centrifugation or filtration. Wash the precipitate multiple
times with deionized water and then with ethanol.

» Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 80 °C) overnight.

» Calcination: Calcine the dried powder in a furnace at a high temperature (e.g., 600-900 °C)
for a specified duration (e.g., 2-4 hours) to obtain yttrium oxide nanoparticles.

Solution Preparation
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Co-precipitation synthesis of Y203 nanopatrticles.

Sol-Gel Synthesis of Yttrium Oxide Thin Films

The sol-gel method allows for the creation of homogeneous and high-quality thin films.
Materials:

e Yttrium nitrate hexahydrate (Y(NO3)3-6H20)

« Distilled water

o Ethylene glycol[4]

Procedure:

e Sol Preparation: Dissolve 10g of Y(NOs)3:6H20 powder in 200ml of distilled water.[4]
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Heating and Mixing: Heat the solution to 40°C for 10 minutes with stirring (250-260 rpm).[4]

Additive Introduction: After 5 minutes, add 6ml of ethylene glycol dropwise to the solution.[4]

Gel Formation: Heat and mix the solution at 100°C for 2 hours with a higher rotational speed
(360-370 rpm) to form a Y203 nanostructured gel.[4]

Resting: Allow the formed gel to rest for 30 minutes at room temperature.[4]

Film Deposition: The gel can then be used for dip-coating or spin-coating onto a substrate.
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Sol-gel synthesis of Y20s thin films.
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Thermal Decomposition

The thermal decomposition of yttrium nitrate hexahydrate is a multi-step process that
ultimately yields yttrium oxide. The process begins with the loss of water molecules, followed
by the decomposition of the nitrate groups, often through intermediate oxynitrate species.[6]

Table 2: Thermal Decomposition Stages

Temperature Range Event Product(s) Reference(s)
Loss of water Y(NOs3)3-xH20

~100 °C _ [8]
molecules (partially dehydrated)

Further dehydration ) ] ]
Basic yttrium nitrate

>100 °C and initial [6]
N (YONO:s)
decomposition
Complete ) ]
~600 °C N Yttrium oxide (Y203) [6]
decomposition

Complete degradation , _
~640 °C ) ) Yttrium oxide (Y203) [9]
of yttrium nitrate

The decomposition can be described as a complex condensation process that forms a tetramer
arrangement, Y204(NOs)4, which then gradually loses N20Os to form Y40s(NOs)2 and finally
transforms into yttrium oxide.[6]

Heat (>100°C) Further Decomposition
- H20 YONOs Condensation Ya0a(NO3)a - N20s ~600-640°C Y203
- R —— | —=oncensation | =205 | ( ) >
W(OIpEIRHD (Basic Yttrium Nitrate) (Tetramer) VAe:(NOp (Yttrium Oxide)
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Thermal decomposition pathway of yttrium nitrate hexahydrate.

Safety and Handling
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Yttrium nitrate hexahydrate is classified as an oxidizing solid and can intensify fire.[10][11] It
is harmful if swallowed and causes serious eye irritation.[7][10] It is also very toxic to aquatic
life with long-lasting effects.[7][10]

Table 3: Hazard and Safety Information

Hazard Statement Precautionary Statement Reference(s)

) L P220: Keep away from
H272: May intensify fire;

o clothing and other combustible  [11]
oxidizer

materials.

) P264: Wash skin thoroughly
H302: Harmful if swallowed ) [12]
after handling.

H318/H319: Causes serious P280: Wear eye 712]
eye damage/irritation protection/face protection.
H410: Very toxic to aquatic life P273: Avoid release to the [12]

with long lasting effects environment.

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[7]

Handle in a well-ventilated area to avoid dust formation and inhalation.[7]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from combustible materials and oxidizing agents.[7][10]
First Aid Measures:

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[7]

« If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7][12]
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« If on skin: Wash with plenty of soap and water.[13]

This guide is intended for informational purposes for qualified professionals and should not be
a substitute for a comprehensive safety data sheet (SDS) and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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